Cas no 62012-14-0 (2-Pyrrolidinone, 1-[3-(acetyloxy)propyl]-)

• Product name: 2-Pyrrolidinone, 1-[3-(acetyloxy)propyl]-
• CAS No: 62012-14-0
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 460700
• PubChem ID: 71390643

2-Pyrrolidinone, 1-[3-(acetyloxy)propyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 1-[3-(acetyloxy)propyl]-
• 3-(2-oxopyrrolidin-1-yl)propyl acetate
• 62012-14-0
• DTXSID40812543

• Inchi： InChI=1S/C9H15NO3/c1-8(11)13-7-3-6-10-5-2-4-9(10)12/h2-7H2,1H3
• InChI Key： YVTYKRYVHZTBPJ-UHFFFAOYSA-N
• SMILES： CC(=O)OCCCN1CCCC1=O

Computed Properties

• Exact Mass: 185.10525
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6Ų
• XLogP3: 0

Experimental Properties

• PSA: 46.61